4-{[(4-fluorophenyl)amino]sulfonyl}benzamide

• IUPAC Name: 4-[(4-fluorophenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C13H11FN2O3S/c14-10-3-5-11(6-4-10)16-20(18,19)12-7-1-9(2-8-12)13(15)17/h1-8,16H,(H2,15,17)
• InChI Key: YZOKQEXDCYUXMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)N)S(=O)(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C13H11FN2O3S
• Molecular Weight: 294.30 g/mol

Description

4-{[(4-fluorophenyl)amino]sulfonyl}benzamide, also known as FSBA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. FSBA is a sulfonamide derivative that has been synthesized and used as a labeling reagent for proteins and enzymes. It has been found to be a useful tool in studies related to protein-protein interactions, enzyme kinetics, and protein folding.

Mechanism of Action

4-{[(4-fluorophenyl)amino]sulfonyl}benzamide works by reacting with the amino acid residues in proteins, specifically lysine and cysteine. It forms a covalent bond with these residues, which allows researchers to track the movement of the protein. The labeling of proteins with this compound can also affect the protein's activity, which can be used to study enzyme kinetics.
Biochemical and Physiological Effects:
This compound has been shown to have minimal biochemical and physiological effects on cells and tissues. It does not significantly affect the function of proteins or enzymes, making it a useful tool in scientific research.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[(4-fluorophenyl)amino]sulfonyl}benzamide in lab experiments is that it is a relatively simple and straightforward labeling reagent. It can be easily synthesized and purified, making it accessible for many researchers. However, one limitation is that this compound can only label specific amino acid residues in proteins, which may limit its applications in certain studies.

Future Directions

There are several future directions for the use of 4-{[(4-fluorophenyl)amino]sulfonyl}benzamide in scientific research. One potential area of study is the application of this compound in the study of protein folding. This compound can be used to label specific amino acids in proteins, which can help researchers understand the folding process of proteins. Additionally, this compound could be used in the development of new drugs that target specific proteins or enzymes. Overall, this compound has the potential to be a valuable tool in scientific research for years to come.

Scientific Research Applications

4-{[(4-fluorophenyl)amino]sulfonyl}benzamide has been used in various scientific research applications, including protein labeling, enzyme kinetics, and protein folding studies. It is a useful tool in the study of protein-protein interactions, as it can be used to label specific amino acid residues in proteins. This allows researchers to track the movement of proteins in cells and tissues.